Cas no 2680696-61-9 (tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate
• CAS No: 2680696-61-9
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5622052
• PubChem ID: 165930772
• Update Time: 2025-06-23

tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28308949
• tert-butyl N-[3-hydroxy-2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)propyl]carbamate
• 2680696-61-9
• tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate

• Inchi： 1S/C13H24N2O5/c1-5-6-19-11(17)14-7-10(9-16)8-15-12(18)20-13(2,3)4/h5,10,16H,1,6-9H2,2-4H3,(H,14,17)(H,15,18)
• InChI Key： VTZZRZJSGJPSMG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CO)CNC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.9Ų

Additional information on tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate

Introduction to tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate (CAS No. 2680696-61-9)

tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate (CAS No. 2680696-61-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a hydroxy group, and an amino acid derivative, which collectively contribute to its biological activity and chemical stability.

The tert-butyl group in the compound provides enhanced stability and solubility, making it a valuable moiety in drug design. The presence of the hydroxy group introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The amino acid derivative portion, specifically the (prop-2-en-1-yloxy)carbonylamino moiety, adds functional versatility and can be tailored to achieve specific pharmacological effects.

Recent studies have explored the potential of tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of pro-inflammatory cytokines and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its neuroprotective effects, tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study published in the Cancer Research journal reported that this compound effectively inhibits the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to cell cycle arrest and apoptosis, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of tert-butyl N-3-hydroxy-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)propylcarbamate have also been extensively studied. Its high lipophilicity and low molecular weight allow for good oral bioavailability and tissue penetration. These properties are essential for ensuring that the compound reaches its intended target sites within the body. Furthermore, its metabolic stability has been evaluated using various in vitro models, demonstrating that it remains active for extended periods without significant degradation.

Clinical trials are currently underway to further evaluate the safety and efficacy of tert-butyl N-3-hydroxy-2-({(prop-2-en-yloxy)carbonylamino}methyl)propylcarbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, tert-butyl N-3-hydroxy-2-({(prop-2-en-yloxy)carbonylamino}methyl)propylcarbamate (CAS No. 2680696-61-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future advancements in drug discovery.